Synthesis of high molecular weight isobutylene-α-methylstyrene copolymers containing alkenyl groups with a half sandwich scandium initiator system under mild conditions†
Polymer Chemistry Pub Date: 2019-02-28 DOI: 10.1039/C8PY01749B
Abstract
Cationic copolymerizations of isobutylene (IB) and two alkenyl functionalized α-MeSt derivatives, respectively, 4-(2-methyl-2-propenyl)-α-methylstyrene (FSt1) and 4-(2-propenyl)-α-methylstyrene (FSt2), catalyzed by the half sandwich scandium complex, [(C5Me4SiMe3)Sc(CH2SiMe3)2THF]/[Ph3C][B(C6F5)4], at −35 °C produced a new family of high molecular weight random copolymers with pendant alkenyl groups (Mn: 12.3–18.7 × 104 g mol−1, C
C: 1–20 mol%). Through post-modification, epoxy functionalized copolymers were obtained efficiently, demonstrating that the resulting copolymers with pendant alkenyl groups can serve as functional polyisobutylene based rubbery materials.
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Journal Name:Polymer Chemistry
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